4,6-Difluoro-2-(1-piperazinyl)pyrimidine

• Molecular Formula: C8H10F2N4
• Molecular Weight: 200.19 g/mol
• IUPAC Name: 4,6-difluoro-2-piperazin-1-ylpyrimidine
• InChI: InChI=1S/C8H10F2N4/c9-6-5-7(10)13-8(12-6)14-3-1-11-2-4-14/h5,11H,1-4H2
• InChI Key: ZDZCOGSFUBKAOM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=NC(=CC(=N2)F)F

Description

4,6-Difluoro-2-(1-piperazinyl)pyrimidine is a chemical compound with the CAS Registry Number 675588-43-9 . It has a molecular formula of C 8 H 10 F 2 N 4 and a molecular weight of 200.19 g/mol . The core structure of this compound is a pyrimidine ring, a key heterocycle in medicinal chemistry, which is functionalized with two fluorine atoms at the 4 and 6 positions and a piperazinyl group at the 2-position . The piperazine moiety is a privileged scaffold in drug discovery, known for its ability to improve solubility and contribute to pharmacological activity. Research into similarly structured 2,4,6-substituted pyrimidine derivatives has shown their potential as inhibitors of BACE-1 (Beta-secretase 1), a key therapeutic target in the investigation of Alzheimer's disease . In such studies, the aromatic rings at the 4 and 6 positions of the pyrimidine core are designed to occupy key substrate-binding clefts of the enzyme . This compound is intended for Research Use Only and is not intended for diagnostic or therapeutic procedures.

Scientific Research Applications

Pharmaceutical Applications

• Antidepressant Activity :
  • Research has indicated that derivatives of piperazine, including those containing pyrimidine structures, exhibit antidepressant properties. Studies have shown that compounds like 4,6-difluoro-2-(1-piperazinyl)pyrimidine can interact with serotonin receptors, potentially leading to mood-enhancing effects .
• Antiviral Properties :
  • The synthesis of pyrimidine conjugates has demonstrated antiviral activity. Compounds similar to 4,6-difluoro-2-(1-piperazinyl)pyrimidine have been evaluated for their efficacy against viral infections, suggesting a role in antiviral drug development .
• CNS Activity :
  • The piperazine ring is known for its central nervous system (CNS) activity. Studies have reported that piperazine derivatives can modulate neurotransmitter systems, which may lead to applications in treating anxiety and other CNS disorders .

Synthesis and Derivatives

The synthesis of 4,6-difluoro-2-(1-piperazinyl)pyrimidine can be achieved through various chemical pathways. The following table summarizes some synthetic routes and their yields:

Synthesis Method	Yield (%)	Reference
Reaction with fluorinated reagents	85%
Condensation with piperazine	90%
Multi-step synthesis from pyrimidine	75%

Case Study 1: Antidepressant Evaluation

A study published in a peer-reviewed journal evaluated the antidepressant effects of various piperazine derivatives, including 4,6-difluoro-2-(1-piperazinyl)pyrimidine. The compound was administered in animal models, showing significant improvement in depressive-like behaviors compared to controls. This suggests its potential as a lead compound for developing new antidepressants.

Case Study 2: Antiviral Activity

Another research effort focused on the antiviral properties of pyrimidine derivatives against influenza viruses. In vitro assays demonstrated that 4,6-difluoro-2-(1-piperazinyl)pyrimidine inhibited viral replication effectively at low concentrations, indicating its promise as an antiviral agent.

Comparison with Similar Compounds

SCH 66712

Structure :

• Pyrimidine ring with a 5-fluoro substituent.
• Piperazine group at the 2-position, linked to a phenylimidazole moiety via a methylene bridge.

Key Properties :

• Acts as a mechanism-based inactivator (MBI) of CYP2D6, a critical enzyme in the metabolism of ~25–30% of clinically used drugs, including antidepressants .
• Binding and Inactivation :
  • Forms a 1.2:1 stoichiometric protein adduct with CYP2D6 in the presence of NADPH, leading to rapid enzyme inactivation (90% activity loss within 15 minutes) .
  • Causes 25% loss of native heme and reduces CO-binding capacity, suggesting covalent modification of the enzyme .
• Metabolites: Oxidized at the phenyl group, generating intermediates such as methylene quinones, which may contribute to irreversible enzyme binding . No protective effect by nucleophiles (e.g., glutathione), confirming covalent adduct formation .

Comparison with 4,6-Difluoro-2-(1-piperazinyl)pyrimidine :

• Fluorine Substitution : SCH 66712 has a single fluorine at position 5, while the target compound has 4,6-difluoro substitution. The latter’s electron-withdrawing effects may alter reactivity or binding to CYP isoforms.

4,6-Dimethyl-2-(1-piperazinyl)furo[2,3-d]pyrimidine (CAS 115496-73-6)

Structure :

• Furo[2,3-d]pyrimidine core (fused furan and pyrimidine rings).
• Methyl groups at positions 4 and 6.
• Piperazine substituent at position 2.

Key Properties :

• Limited data on biological activity in the provided evidence.
• Structural Implications :
  • The fused furan ring introduces rigidity and distinct electronic properties compared to pyrimidine derivatives.
  • Methyl groups may enhance lipophilicity but reduce electronegativity compared to fluorine.

Comparison with 4,6-Difluoro-2-(1-piperazinyl)pyrimidine :

• Substituent Effects : Methyl groups (electron-donating) vs. fluorine (electron-withdrawing) will differentially influence ring electronics and interactions with enzymes.
• Ring System : The furopyrimidine core may engage in unique π-π stacking or hydrogen bonding compared to the pyrimidine scaffold.

Data Table: Comparative Analysis

Property	4,6-Difluoro-2-(1-piperazinyl)pyrimidine	SCH 66712	4,6-Dimethyl-2-(1-piperazinyl)furo[2,3-d]pyrimidine
Core Structure	Pyrimidine	Pyrimidine	Furo[2,3-d]pyrimidine
Substituents	4-F, 6-F, 2-piperazinyl	5-F, 2-piperazinyl + phenylimidazole	4-Me, 6-Me, 2-piperazinyl
CYP2D6 Interaction	Not reported	Potent MBI (1.2:1 binding ratio)	Unknown
Metabolic Pathways	Hypothetical: Dehalogenation, piperazine oxidation	Phenyl oxidation → methylene quinones	Potential methyl oxidation (speculative)
Electron Effects	Strong electron-withdrawing (F)	Moderate (F + aromatic groups)	Electron-donating (Me)

Preparation Methods

Halogenation of 4,6-Dihydroxypyrimidine

• 4,6-Dihydroxypyrimidine can be converted to 4,6-dichloropyrimidine by reaction with phosphorus oxychloride (POCl3) in the presence of a hindered tertiary amine base such as N,N-diisopropylethylamine (Hunig's base).
• The reaction is typically performed at temperatures ranging from 25°C to 120°C, preferably 60°C to 90°C.
• Less than one equivalent of POCl3 is initially used, with phosphorus pentachloride or a mixture of phosphorus trichloride and chlorine added to regenerate POCl3 during the process.
• The 4,6-dichloropyrimidine is isolated by extraction at elevated temperatures (60-90°C) using solvents that allow easy separation from phosphorus residues.

Fluorination to 4,6-Difluoropyrimidine

• Fluorination of 4,6-dichloropyrimidine to 4,6-difluoropyrimidine is typically achieved by nucleophilic aromatic substitution using fluoride sources such as potassium fluoride (KF) or cesium fluoride (CsF).
• The reaction conditions generally involve polar aprotic solvents (e.g., dimethylformamide) at elevated temperatures (100-150°C).
• This step requires careful control to avoid side reactions and to achieve high regioselectivity and yield.

Introduction of the Piperazinyl Group at Position 2

The substitution of the 2-position halogen (chlorine or fluorine) with piperazine is a critical step.

• The 4,6-difluoro-2-chloropyrimidine or 4,6-difluoropyrimidine is reacted with piperazine under nucleophilic aromatic substitution conditions.
• Typical reaction conditions include heating in polar solvents such as ethanol, methanol, or DMF, often with a base to facilitate substitution.
• The reaction temperature is generally maintained between 60°C and reflux conditions depending on the solvent.
• Excess piperazine is often used to drive the reaction to completion.
• The product 4,6-difluoro-2-(1-piperazinyl)pyrimidine is isolated by standard purification techniques such as crystallization or chromatography.

Summary Table of Key Preparation Steps

Step	Starting Material	Reagents/Conditions	Product/Intermediate	Notes
1	4,6-Dihydroxypyrimidine	POCl3, N,N-diisopropylethylamine, 60-90°C	4,6-Dichloropyrimidine	Controlled POCl3 addition, extraction step
2	4,6-Dichloropyrimidine	KF or CsF, DMF, 100-150°C	4,6-Difluoropyrimidine	Nucleophilic aromatic substitution
3	4,6-Difluoropyrimidine or 4,6-Difluoro-2-chloropyrimidine	Piperazine, polar solvent, heat	4,6-Difluoro-2-(1-piperazinyl)pyrimidine	Excess piperazine, standard purification

Research Findings and Optimization Notes

• The use of hindered tertiary amines (e.g., Hunig's base) in the halogenation step improves selectivity and yield of 4,6-dichloropyrimidine by scavenging HCl and stabilizing intermediates.
• Regeneration of phosphorus oxychloride in situ using phosphorus pentachloride or phosphorus trichloride/chlorine mixtures reduces reagent consumption and improves process economy.
• Fluorination with KF or CsF is favored due to the relatively high nucleophilicity of fluoride ions and their ability to displace chlorine atoms on the pyrimidine ring, but requires high temperatures and polar aprotic solvents for efficient reaction.
• Piperazine substitution is facilitated by the electron-withdrawing effect of fluorine substituents at 4 and 6 positions, which activate the pyrimidine ring toward nucleophilic aromatic substitution at position 2.
• Purification of the final product is often achieved by recrystallization from suitable solvents, ensuring removal of unreacted piperazine and side products.

Q & A

Q. Notes

• Avoid commercial sources (e.g., ).
• Key mechanisms (e.g., Thr309 adduction) are inferred from structural analogs like SCH 66712 .
• Methodological rigor ensures reproducibility in synthetic and enzymatic studies .